Cas no 768287-86-1 (1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one)

• Product Name: 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one
• CAS No: 768287-86-1
• MF: C₂₀H₂₂Cl₂N₂OS
• MW: 409.372481822968
• MDL: MFCD01567713
• CID: 5013470
• Update Time: 2025-08-04

1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one
• STL282295
• 1-(4-(5-CHLORO-2-METHYLPHENYL)PIPERAZINYL)-2-(4-CHLOROPHENYLTHIO)PROPAN-1-ONE
• 1-[4-(5-chloro-2-methylphenyl)piperazino]-2-[(4-chlorophenyl)sulfanyl]-1-propanone
• 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one

• MDL： MFCD01567713
• Inchi： 1S/C20H22Cl2N2OS/c1-14-3-4-17(22)13-19(14)23-9-11-24(12-10-23)20(25)15(2)26-18-7-5-16(21)6-8-18/h3-8,13,15H,9-12H2,1-2H3
• InChI Key： ZCKVJSJWRBVJJA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)N1CCN(C(C(C)SC2C=CC(=CC=2)Cl)=O)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 465
• XLogP3: 5.6
• Topological Polar Surface Area: 48.8

Additional information on 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one

1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one (CAS No. 768287-86-1): An Overview

1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one (CAS No. 768287-86-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the piperazine class of compounds, which are known for their diverse biological activities, including antipsychotic, antidepressant, and anti-inflammatory properties.

The molecular structure of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one consists of a piperazine ring substituted with a 5-chloro-2-methylphenyl group and a 4-chlorophenyl sulfanyl group, attached to a propanone moiety. This intricate arrangement confers the compound with specific binding affinities and pharmacological profiles that make it a promising candidate for various therapeutic interventions.

Recent studies have highlighted the potential of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one in the treatment of neurological disorders. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent activity against serotonin receptors, particularly the 5-HT_2A receptor, which is implicated in conditions such as schizophrenia and depression. The selective modulation of these receptors by 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one suggests its potential as a novel therapeutic agent for these conditions.

In addition to its neuropharmacological effects, 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one has also shown promise in the field of oncology. Preclinical studies have indicated that this compound possesses antiproliferative properties against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key signaling pathways that regulate cell growth and survival, such as the PI3K/AKT and MAPK pathways.

The pharmacokinetic properties of 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits favorable oral bioavailability and a reasonable half-life, making it suitable for chronic administration. However, further studies are needed to fully understand its metabolism and potential drug interactions.

Safety and toxicity assessments are crucial for the development of any new therapeutic agent. Preclinical toxicology studies have indicated that 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, as with any new compound, comprehensive safety evaluations will be required before it can advance to clinical trials.

In conclusion, 1-[4-(5-Chloro-2-methylphenyl)piperazin-1-yl]-2-[(4-chlorophenyl)sulfanyl]propan-1-one (CAS No. 768287-86-1) represents a promising candidate for the development of novel therapeutics in both neurological and oncological contexts. Its unique structural features and multifaceted biological activities make it an intriguing subject for further research and development. As ongoing studies continue to elucidate its mechanisms of action and safety profile, this compound may pave the way for innovative treatments that address unmet medical needs.